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Compound of Interest

Compound Name: Anatibant dimesylate

Cat. No.: B15191856

Introduction

The Bradykinin B2 receptor (B2R) is a G-protein coupled receptor (GPCR) that, upon binding
its endogenous ligand bradykinin, mediates physiological effects such as vasodilation,
inflammation, and pain.[1] The activation of B2R by an agonist like bradykinin also triggers its
rapid internalization, or endocytosis, from the cell surface into intracellular vesicles.[2][3] This
process is a key mechanism for regulating receptor signaling and sensitivity. Anatibant is a
potent and selective, non-peptide antagonist of the B2R.[4][5] This document provides a
detailed protocol for a cell-based imaging assay to quantify the inhibitory effect of Anatibant
dimesylate on bradykinin-induced B2R endocytosis.

Principle of the Assay

This assay quantifies the translocation of B2R from the plasma membrane to intracellular
compartments upon agonist stimulation. Cells engineered to express a B2R with an
extracellular epitope tag (e.g., FLAG-tag) are used. Surface-exposed receptors are labeled with
a fluorescently conjugated antibody. After stimulation with bradykinin, the receptors internalize.
The addition of a cell-impermeant quenching agent extinguishes the fluorescence of the
remaining surface-level antibodies, leaving only the fluorescent signal from the internalized,
protected receptor-antibody complexes. The intensity of this remaining fluorescence is directly
proportional to the extent of receptor endocytosis. Anatibant, as a B2R antagonist, will compete
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with bradykinin for receptor binding, thereby inhibiting endocytosis in a dose-dependent
manner.

Signaling and Endocytosis Pathway for the B2
Receptor

The following diagram illustrates the agonist-induced signaling and endocytosis of the
Bradykinin B2 Receptor and the inhibitory action of Anatibant.
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1. Seed Cells
(HEK293-hB2R in 96-well plates)

:

2. Starve Cells
(Serum-free medium, 2-4 hours)

:

3. Add Anatibant
(Serial dilutions, incubate 30 min)

:

4. Add Bradykinin
(EC80 concentration, incubate 30 min at 37°C)

:

5. Label Surface Receptors
(Add Anti-FLAG-AF488 on ice, 60 min)

:

6. Wash & Quench
(Add Trypan Blue to quench surface fluorescence)

:

7. Acquire Images
(High-content imager)

l

8. Analyze Data
(Quantify internalized fluorescence, calculate IC50)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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